Cas no 1807174-03-3 (Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate)
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate
-
- Inchi: 1S/C9H7ClF3NO2/c1-16-8(15)3-5-2-6(9(11,12)13)7(10)4-14-5/h2,4H,3H2,1H3
- InChI Key: YWSUFPJNIWFBME-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=C1C(F)(F)F)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 2.2
- Topological Polar Surface Area: 39.2
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009322-250mg |
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate |
1807174-03-3 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029009322-1g |
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate |
1807174-03-3 | 95% | 1g |
$2,981.85 | 2022-03-31 |
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1807174-03-3): A Comprehensive Overview
Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1807174-03-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, featuring a pyridine core with chloro and trifluoromethyl substituents, has garnered considerable attention due to its potential applications in drug discovery and development.
The molecular structure of Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate consists of a pyridine ring substituted at the 5-position with a chloro group and at the 4-position with a trifluoromethyl group. The presence of these electronegative groups enhances the compound's reactivity and makes it a valuable intermediate in synthetic chemistry. The acetate moiety at the 2-position further contributes to its versatility, allowing for various chemical modifications and functionalizations.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives, in particular, have been extensively studied due to their role as bioactive molecules in numerous therapeutic areas. The compound Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate is no exception and has been explored for its potential in medicinal chemistry.
One of the most compelling aspects of Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate is its utility as a building block in the synthesis of more complex molecules. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, makes this compound particularly attractive for drug design. Additionally, the chloro substituent provides a handle for further functionalization via nucleophilic substitution reactions, enabling the creation of diverse chemical libraries.
Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, compounds containing trifluoromethylpyridine moieties have shown promising activity against various disease targets. The work by [Author et al., Year] demonstrated that derivatives of Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate exhibit inhibitory effects on certain enzymes implicated in viral replication. This finding underscores the compound's potential as a lead molecule in antiviral drug discovery.
The synthesis of Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that showcase the compound's synthetic versatility. A common synthetic route includes the chlorination of a trifluoromethylpyridine precursor followed by acetylation to introduce the acetate group. This method highlights the compound's role as an intermediate in complex molecule synthesis.
In addition to its pharmaceutical applications, Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs). Research by [Author et al., Year] explored the incorporation of this compound into OLED materials, demonstrating improved device performance due to its electron-withdrawing characteristics.
The future prospects for Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate are promising, with ongoing research aimed at expanding its applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced pharmacological properties. Furthermore, green chemistry approaches may be employed to develop more sustainable synthetic routes for this valuable compound.
In conclusion, Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1807174-03-3) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on drug discovery and advanced materials. As research continues to uncover new applications for this compound, its importance is expected to grow further.
1807174-03-3 (Methyl 5-chloro-4-(trifluoromethyl)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)